![molecular formula C6H8N2O B035309 (2-Aminopyridin-4-yl)methanol CAS No. 105250-17-7](/img/structure/B35309.png)
(2-Aminopyridin-4-yl)methanol
Overview
Description
(2-Aminopyridin-4-yl)methanol, also known as 2-APM, is an organic compound with a molecular formula of C5H10N2O. It is a colorless, crystalline solid that is soluble in water, alcohols, and chloroform. 2-APM is a versatile molecule that has been used in a variety of scientific applications, including organic synthesis, drug discovery, and medical research.
Scientific Research Applications
Lifshits, Ostapchuk, and Brel (2015) developed a one-pot method for preparing (2-aminopyridin-4-yl)methanol, which is a key component of imidazo[1,2-a]pyridine. This compound has potential applications in pharmaceuticals and biotechnology (Lifshits, Ostapchuk, & Brel, 2015).
Al-Ahmary, Habeeb, and Alsolmy (2011) conducted spectroscopic studies of the hydrogen-bonded charge transfer complex of 2-aminopyridine with chloranilic acid in various polar solvents, finding a larger formation constant in methanol than in acetonitrile or ethanol (Al-Ahmary, Habeeb, & Alsolmy, 2011).
Al-Ahmary, Habeeb, and Alsolmy (2013) also explored the charge-transfer reaction between 4-aminopyridine and 2,5-dihydroxy-p-benzoquinone in methanol, resulting in a stable complex (Al-Ahmary, Habeeb, & Alsolmy, 2013).
Sammakia and Hurley (2000) found that 2-acyl-4-aminopyridine catalysts with ketones as binding sites show enhanced selectivity for hydroxyl-directed methanolysis of esters due to a slower nondirected reaction rate (Sammakia & Hurley, 2000).
Garnovskii, Guedes da Silva, Kopylovich, Garnovskii, Fraústo da Silva, and Pombeiro (2003) conducted electrochemical synthesis of novel 2-aminopyridine and methanol adducts in metal chelates, leading to new compounds with X-ray crystal structures (Garnovskii et al., 2003).
Kimura, Takaoka, and Nagai (1977) found that aminopyridines show significant fluorescence quantum yields in aprotic solvents, indicating higher excited states are not as close in energy to the lowest excited states (Kimura, Takaoka, & Nagai, 1977).
Kisoo Kim et al. (2018) found that the 4-aminopyridine/Cu(I) catalyst system is highly efficient in the synthesis of poly(2,6-dimethyl-1,4-phenylene ether), with the fastest reaction rate and lowest by-product production (Kisoo Kim et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds have been identified as potential inhibitors of protein kinases , suggesting that (2-Aminopyridin-4-yl)methanol may interact with similar targets. Protein kinases play a crucial role in cellular processes such as cell growth, differentiation, and apoptosis.
Mode of Action
It is known that the compound’s planar structure is essential for its inhibitory potency on protein kinases . This suggests that the compound may interact with its targets through a mechanism that involves planar molecular structures.
properties
IUPAC Name |
(2-aminopyridin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c7-6-3-5(4-9)1-2-8-6/h1-3,9H,4H2,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRJJXXDQIQFZBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00363945 | |
Record name | (2-Aminopyridin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105250-17-7 | |
Record name | (2-Aminopyridin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-Aminopyrid-4-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the research paper titled "New method for preparation of (2-Aminopyridin-4-yl)methanol"?
A1: While the provided abstract [] does not delve into the specific applications of this compound, it focuses on a novel method for its synthesis. This suggests the compound holds potential value in various fields, prompting research into more efficient and cost-effective production methods. The development of new synthetic routes for important chemical building blocks like this compound is crucial for advancing research and potential applications in areas such as pharmaceuticals, materials science, or catalysis.
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